Cas no 71797-93-8 (Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5,6-dimethoxy-, ethylester)
71797-93-8 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5,6-dimethoxy-, ethylester
CAS No:71797-93-8
MF:C13H14O5S
MW:282.312263011932
CID:1750832
PubChem ID:131858062
Update Time:2025-04-21
Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5,6-dimethoxy-, ethylester Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5,6-dimethoxy-, ethylester
- 71797-93-8
- DB-119192
-
- Inchi: 1S/C13H14O5S/c1-4-18-13(15)12-11(14)7-5-8(16-2)9(17-3)6-10(7)19-12/h5-6,14H,4H2,1-3H3
- InChI Key: ZEVXQZOIVWKGNV-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=C(C2C=C(C(=CC1=2)OC)OC)O
Computed Properties
- Exact Mass: 282.05622
- Monoisotopic Mass: 282.05619472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 93.2Ų
Experimental Properties
- PSA: 64.99
Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5,6-dimethoxy-, ethylester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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